Cas no 72569-76-7 (Benzamide,3,5-dimethyl-N-[(1-oxido-3-pyridinyl)methyl]-)

• Product Name: Benzamide,3,5-dimethyl-N-[(1-oxido-3-pyridinyl)methyl]-
• CAS No: 72569-76-7
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 575286
• PubChem ID: 340353
• Update Time: 2025-04-19

Benzamide,3,5-dimethyl-N-[(1-oxido-3-pyridinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,3,5-dimethyl-N-[(1-oxido-3-pyridinyl)methyl]-
• 3,5-dimethyl-N-[(1-oxidopyridin-1-ium-3-yl)methyl]benzamide
• 72569-76-7
• DTXSID70321138
• NSC-370861
• NSC370861

• Inchi： 1S/C15H16N2O2/c1-11-6-12(2)8-14(7-11)15(18)16-9-13-4-3-5-17(19)10-13/h3-8,10H,9H2,1-2H3,(H,16,18)
• InChI Key： POPNRBUKXYNMNI-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)NCC1=CC=C[N+](=C1)[O-]

Computed Properties

• Exact Mass: 256.12128
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 56.04